Cas no 63808-95-7 (1-Octanone, 1-[1,1':4',1''-terphenyl]-4-yl-)

• Product Name: 1-Octanone, 1-[1,1':4',1''-terphenyl]-4-yl-
• CAS No: 63808-95-7
• MF: C₂₆H₂₈O
• MW: 356.499927520752
• CID: 1658974
• Update Time: 2024-09-12

1-Octanone, 1-[1,1':4',1''-terphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-[1,1':4',1''-terphenyl]-4-yl-
• 1-Octanone, 1-[1,1':4',1''-terphenyl]-4-yl- (9CI)

• Inchi： 1S/C26H28O/c1-2-3-4-5-9-12-26(27)25-19-17-24(18-20-25)23-15-13-22(14-16-23)21-10-7-6-8-11-21/h6-8,10-11,13-20H,2-5,9,12H2,1H3
• InChI Key： NUVOBSWDVOWZMS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=C(C3=CC=CC=C3)C=C2)C=C1)(=O)CCCCCCC

Computed Properties

• Exact Mass: 356.21414

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Melting Point: 198.5 °C (polymorph)
• Boiling Point: 519.9±19.0 °C(Predicted)
• PSA: 17.07